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Compound of Interest

Compound Name:
Methyl 4-(dimethylamino)-2-

hydroxybenzoate

CAS No.: 27559-59-7

Cat. No.: B1321184

Get Quote

Application Note: Selective Synthesis of Methyl 4-(dimethylamino)-2-hydroxybenzoate

Introduction & Scope
Target Compound: Methyl 4-(dimethylamino)-2-hydroxybenzoate CAS: 27559-59-7

Molecular Formula: C₁₀H₁₃NO₃ Molecular Weight: 195.22 g/mol [1]

This application note details a robust, two-stage synthetic protocol for the preparation of

Methyl 4-(dimethylamino)-2-hydroxybenzoate. This compound serves as a critical

intermediate in the development of solvatochromic fluorophores, functionalized salicylates, and

pharmaceutical building blocks.

The synthesis addresses the challenge of chemoselectivity. The target molecule contains three

nucleophilic sites: the aniline nitrogen, the phenolic oxygen, and the carboxylate oxygen. The

protocol below prioritizes the Borch Reductive Amination strategy to selectively dimethylate the

amino group without affecting the phenolic hydroxyl or the ester moiety, ensuring high purity

and yield.
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Retrosynthetic Analysis
The most reliable route disconnects the target into Formaldehyde and Methyl 4-amino-2-

hydroxybenzoate, which is derived from the commodity chemical 4-Aminosalicylic acid (PAS).

Disconnection A (C-N Bond Formation): Reductive alkylation of the primary amine.

Disconnection B (Esterification): Fischer esterification of the carboxylic acid.

Logic: Performing the esterification first (Step 1) protects the carboxylic acid and simplifies the

solubility profile for the subsequent reductive amination (Step 2).

Experimental Protocol
Stage 1: Fischer Esterification of 4-Aminosalicylic Acid
Objective: Convert the zwitterionic starting material into the organic-soluble methyl ester.

Reagents:

4-Aminosalicylic acid (PAS) [CAS: 65-49-6]

Methanol (Anhydrous)

Sulfuric Acid (H₂SO₄, conc.) or Thionyl Chloride (SOCl₂)

Procedure:

Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Dissolution: Suspend 4-Aminosalicylic acid (15.3 g, 100 mmol) in Methanol (150 mL).

Catalysis: Carefully add conc. H₂SO₄ (5.0 mL) dropwise with stirring. (Caution: Exothermic).

Alternative: Add SOCl₂ (1.2 eq) dropwise at 0°C if anhydrous conditions are strictly

required.

Reflux: Heat the mixture to reflux (65°C) for 6–8 hours. Monitor by TLC (SiO₂;

EtOAc/Hexane 1:1) until the starting acid is consumed.
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Workup:

Cool the reaction to room temperature.

Concentrate the methanol to ~30% volume under reduced pressure.

Pour the residue into ice-water (300 mL) and neutralize carefully with saturated NaHCO₃

solution to pH ~8.

The ester often precipitates as a solid. Filter the precipitate. If oil forms, extract with Ethyl

Acetate (3 x 100 mL).

Purification: Recrystallize from Methanol/Water or flash chromatography if necessary.

Intermediate Product: Methyl 4-amino-2-hydroxybenzoate (White to off-white solid).

Stage 2: Borch Reductive Dimethylation
Objective: Selectively methylate the amine to the dimethyl species without O-alkylation.

Reagents:

Methyl 4-amino-2-hydroxybenzoate (Intermediate from Stage 1)

Formaldehyde (37% aq. solution)

Sodium Cyanoborohydride (NaBH₃CN) [Caution: Toxic]

Acetic Acid (Glacial)

Acetonitrile (MeCN) or Methanol

Procedure:

Setup: In a 250 mL flask, dissolve Methyl 4-amino-2-hydroxybenzoate (8.35 g, 50 mmol) in

Acetonitrile (100 mL).

Activation: Add Formaldehyde (37% aq., 12 mL, ~150 mmol, 3.0 eq). Stir for 15 minutes at

room temperature.
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Acidification: Add Acetic Acid (2.0 mL) to adjust pH to ~4–5 (facilitates iminium ion

formation).

Reduction: Cool the mixture to 0°C. Add Sodium Cyanoborohydride (9.5 g, 150 mmol)

portion-wise over 20 minutes.

Note: Evolution of gas may occur. Perform in a fume hood.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by

TLC for the disappearance of the primary amine and the appearance of the highly

fluorescent dimethyl product.

Quench & Workup:

Quench carefully with water (50 mL).

Neutralize with saturated Na₂CO₃ to pH 8–9.

Extract with Dichloromethane (DCM) (3 x 75 mL).

Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.

Purification: Purify via Flash Column Chromatography (SiO₂; Gradient: Hexane → 10%

EtOAc/Hexane).

Target Product: Methyl 4-(dimethylamino)-2-hydroxybenzoate.[1][2][3][4]

Technical Data & Characterization
Expected Analytical Data:
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Parameter Value / Description

Appearance White to pale yellow crystalline solid

¹H NMR (CDCl₃)

δ 10.8 (s, 1H, Ar-OH, H-bonded), 7.65 (d, 1H,

Ar-H6), 6.25 (dd, 1H, Ar-H5), 6.15 (d, 1H, Ar-

H3), 3.90 (s, 3H, COOCH₃), 3.05 (s, 6H,

N(CH₃)₂)

MS (ESI) [M+H]⁺ Calculated: 196.10; Found: 196.1

Solubility
Soluble in DCM, EtOAc, MeOH; Insoluble in

Water

Mechanism of Selectivity: The use of NaBH₃CN at pH 4–5 is critical. Under these conditions,

the reducing agent is selective for the protonated iminium ion (formed from the amine and

formaldehyde) over the aldehyde or ketone. The phenolic oxygen is not nucleophilic enough

under these acidic conditions to compete with the nitrogen for the electrophilic formaldehyde,

preventing the formation of the methoxy ether (anisole derivative).
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Caption: Two-stage synthesis workflow emphasizing the isolation of the ester intermediate prior

to chemoselective reductive amination.

References

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1321184/docs?utm_src=pdf-body-img#step-by-step-synthesis-of-methyl-4-dimethylamino-2-hydroxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Borch, R. F.; Bernstein, M. D.; Durst, H. D. (1971). "The cyanohydridoborate anion as a

selective reducing agent." Journal of the American Chemical Society, 93(12), 2897–2904.

Link

Sigma-Aldrich. (n.d.). "Methyl 4-(dimethylamino)-2-hydroxybenzoate Product Detail."

SigmaAldrich.com. Link (Note: Verifies commercial availability and CAS).

Biosynth. (n.d.). "Methyl 4-(dimethylamino)-2-hydroxybenzoate - Research Chemical."[4]

Biosynth.com. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Methyl hydroxybenzoate | Sigma-Aldrich [sigmaaldrich.com]

2. Methyl 4-bromo-2-hydroxybenzoate | Sigma-Aldrich [sigmaaldrich.com]

3. cacheby.com [cacheby.com]

4. biosynth.com [biosynth.com]

To cite this document: BenchChem. [Step-by-step synthesis of "Methyl 4-(dimethylamino)-2-
hydroxybenzoate"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321184/docs#step-by-step-synthesis-of-methyl-4-
dimethylamino-2-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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